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Compound of Interest

Compound Name: 7-Nitro-1-Indanone

Cat. No.: B573310 Get Quote

Essential Safety and Handling Guide for 7-Nitro-1-
Indanone
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

7-Nitro-1-Indanone, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and minimize risks associated with this chemical.

Chemical Identifier:

IUPAC Name: 7-nitro-1-indanone

CAS Number: 183061-37-2

Molecular Formula: C₉H₇NO₃

Hazard Identification: Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary
For safe handling and storage, it is essential to be aware of the physical and chemical

properties of 7-Nitro-1-Indanone. The following table summarizes key quantitative data.

Property Value

Physical State Solid

Appearance Light yellow solid

Melting Point/Range 38 - 42 °C / 100.4 - 107.6 °F (for 1-Indanone)

Boiling Point/Range
243 - 245 °C / 469.4 - 473 °F @ 760 mmHg (for

1-Indanone)

Storage Temperature 0-8 °C

Note: Specific data for 7-Nitro-1-Indanone is limited; some data is for the related compound 1-

Indanone and should be used as a general guideline.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is paramount when working with 7-Nitro-1-Indanone
to minimize exposure and prevent contamination.

Engineering Controls and Preparation
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Fume Hood: All handling of solid 7-Nitro-1-Indanone must be conducted within a certified

chemical fume hood to minimize inhalation of dust particles.[3][4]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1][3]

Spill Kit: An appropriate spill kit for solid chemical spills should be available in the laboratory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.

PPE Category Specification

Hand Protection

Chemical-resistant gloves are required. Butyl

rubber gloves are recommended for handling

nitro compounds.[3] Nitrile gloves may be used

for incidental contact but should be replaced

immediately upon contamination.[3]

Eye and Face Protection

Chemical safety goggles that conform to EN 166

or OSHA 29 CFR 1910.133 standards must be

worn at all times.[1][4] A face shield is

recommended when there is a significant risk of

dust generation.[3][5]

Skin and Body Protection

A flame-resistant lab coat should be worn and

kept fully buttoned.[4] Full-length pants and

closed-toe shoes are mandatory.[3] For tasks

with a higher risk of splashing, a chemical-

resistant apron should be considered.[3]

Respiratory Protection

If working outside of a fume hood or if dust

formation is likely, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be

used.[4]

Weighing and Transfer
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Perform all weighing and transfer operations within the fume hood to contain any dust.[3][4]

Use a spatula that minimizes aerosolization to handle the solid carefully.

Weigh the compound in a tared, sealed container.

When transferring the solid to a reaction vessel, do so cautiously to avoid creating dust.[3]

During the Experiment
Keep all containers with 7-Nitro-1-Indanone clearly labeled.

Maintain the fume hood sash at the lowest practical height.[3]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store at the recommended temperature of 0-8°C.

Segregate from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan: Managing 7-Nitro-1-Indanone Waste
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

All waste containing 7-Nitro-1-Indanone must be treated as hazardous waste.[6]

Waste Segregation and Collection
Solid Waste: Dispose of all solid 7-Nitro-1-Indanone waste and contaminated materials

(e.g., gloves, weighing paper, paper towels) in a designated, labeled hazardous waste

container.[3]
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Liquid Waste: If 7-Nitro-1-Indanone is dissolved in a solvent, collect the solution in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

waste streams.[7]

Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Container Management
Labeling: All hazardous waste containers must be clearly labeled with the words

"HAZARDOUS WASTE" and the full chemical name of the contents.[7]

Container Integrity: Use containers that are in good condition and compatible with the waste.

[7] The original container can often be used for the main component of the waste.

Keep Containers Closed: Waste containers must be kept tightly capped at all times, except

when adding waste.[6][7]

Storage of Hazardous Waste
Store sealed and labeled waste containers in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6]

The SAA should be under the control of laboratory personnel and away from general traffic.

Store waste containers in secondary containment to prevent spills.[6]

Disposal of Empty Containers
Empty containers that held 7-Nitro-1-Indanone must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).[6]

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of according to institutional guidelines for

decontaminated glassware or plastic.

Arranging for Waste Pickup
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Follow your institution's procedures for hazardous waste pickup. This typically involves

submitting a request to the Environmental Health & Safety (EHS) office.

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling and Disposal of 7-Nitro-1-Indanone

Preparation

Handling

Disposal

1. Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Spill Kit

4. Weigh and Transfer
in Fume Hood

Proceed to Handling

5. Conduct Experiment
in Fume Hood

6. Segregate Waste
(Solid, Liquid, Sharps)

Proceed to Disposal

7. Label Waste Container
('Hazardous Waste')

8. Store in SAA

9. Arrange for EHS Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of 7-Nitro-1-Indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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